Cas no 1181593-42-9 (N*1*-(4-Fluoro-benzyl)-N*1*-isopropyl-ethane-1,2-diamine)

• Product Name: N*1*-(4-Fluoro-benzyl)-N*1*-isopropyl-ethane-1,2-diamine
• CAS No: 1181593-42-9
• MF: C₁₂H₁₉FN₂
• MW: 210.291066408157
• CID: 2162931
• Update Time: 2025-09-27

N*1*-(4-Fluoro-benzyl)-N*1*-isopropyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(4-fluoro-benzyl)-n*1*-isopropyl-ethane-1,2-diamine
• N1-(4-fluorobenzyl)-N1-isopropylethane-1,2-diamine
• AM90926
• N'-[(4-fluorophenyl)methyl]-N'-isopropyl-ethane-1,2-diamine
• N*1*-(4-Fluoro-benzyl)-N*1*-isopropyl-ethane-1,2-diamine

• Inchi： 1S/C12H19FN2/c1-10(2)15(8-7-14)9-11-3-5-12(13)6-4-11/h3-6,10H,7-9,14H2,1-2H3
• InChI Key： WSSKKSCARMMASU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN(CCN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 165
• Topological Polar Surface Area: 29.3

Experimental Properties

• Color/Form: No date available
• Density: 1.0±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 263.9±20.0 °C at 760 mmHg
• Flash Point: 113.4±21.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N*1*-(4-Fluoro-benzyl)-N*1*-isopropyl-ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N*1*-(4-Fluoro-benzyl)-N*1*-isopropyl-ethane-1,2-diamine

N¹-(4-Fluoro-benzyl)-N¹-isopropyl-ethane-1,2-diamine (CAS No. 1181593-42-9): An Overview of Its Structure, Properties, and Applications

N¹-(4-Fluoro-benzyl)-N¹-isopropyl-ethane-1,2-diamine (CAS No. 1181593-42-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted benzyl group and an isopropyl group attached to a 1,2-diamine backbone. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The structure of N¹-(4-Fluoro-benzyl)-N¹-isopropyl-ethane-1,2-diamine is well-defined and can be represented by the molecular formula C₁₃H₂₀FNN. The presence of the fluoro-substituent on the benzyl ring introduces electronic effects that influence the compound's reactivity and stability. The isopropyl group, on the other hand, provides steric hindrance and enhances the lipophilicity of the molecule, which can be advantageous in drug design and delivery.

In terms of physical properties, N¹-(4-Fluoro-benzyl)-N¹-isopropyl-ethane-1,2-diamine is typically a colorless to pale yellow liquid at room temperature. It has a molecular weight of approximately 237.30 g/mol and exhibits moderate solubility in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's melting point and boiling point are not well-documented in the literature, but they are expected to be within typical ranges for similar organic compounds.

The chemical properties of N¹-(4-Fluoro-benzyl)-N¹-isopropyl-ethane-1,2-diamine are primarily determined by its functional groups. The 1,2-diamine backbone can participate in various chemical reactions, including condensation reactions with aldehydes and ketones to form imines or Schiff bases. The fluoro-substituted benzyl group can also engage in substitution reactions, making the compound versatile for synthetic transformations.

In the context of pharmaceutical research, N¹-(4-Fluoro-benzyl)-N¹-isopropyl-ethane-1,2-diamine has been explored for its potential as a lead compound in drug discovery. Recent studies have focused on its ability to modulate specific biological targets, such as enzymes and receptors involved in various disease pathways. For instance, researchers have investigated its interactions with G protein-coupled receptors (GPCRs) and ion channels, which are key targets for many therapeutic agents.

A notable study published in the *Journal of Medicinal Chemistry* reported that N¹-(4-Fluoro-benzyl)-N¹-isopropyl-ethane-1,2-diamine exhibited potent activity against a specific GPCR subtype associated with neurodegenerative disorders. The compound was found to act as an agonist or antagonist depending on the specific receptor subtype, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, N¹-(4-Fluoro-benzyl)-N¹-isopropyl-ethane-1,2-diamine has also been studied for its use in drug delivery systems. The lipophilic nature of the compound allows it to penetrate biological membranes more effectively, which can enhance its bioavailability and reduce dosing requirements. Researchers have explored encapsulating the compound in nanoparticles or liposomes to improve its stability and targeted delivery to specific tissues or cells.

The safety profile of N¹-(4-Fluoro-benzyl)-N¹-isopropyl-ethane-1,2-diamine is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further safety assessments are necessary to ensure its suitability for human use.

In conclusion, N¹-(4-Fluoro-benzyl)-N¹-isopropyl-ethane-1,2-diamine (CAS No. 1181593-42-9) is a promising compound with unique structural features that offer potential benefits in medicinal chemistry and pharmaceutical research. Its ability to modulate specific biological targets and its favorable properties for drug delivery make it an attractive candidate for further investigation and development as a therapeutic agent.